Cas no 2171177-98-1 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid)
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1560588
- 2171177-98-1
- (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid
- (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid
-
- Inchi: 1S/C25H25N3O5S/c1-2-3-12-20(23(30)31)27-22(29)21-13-26-24(34-21)28-25(32)33-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13,19-20H,2-3,12,14H2,1H3,(H,27,29)(H,30,31)(H,26,28,32)/t20-/m0/s1
- InChI Key: XXGSALXQNMOBAE-FQEVSTJZSA-N
- SMILES: S1C(=NC=C1C(N[C@H](C(=O)O)CCCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 479.15149208g/mol
- Monoisotopic Mass: 479.15149208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 146Ų
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1560588-0.05g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-0.1g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-0.25g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-0.5g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-1.0g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-2.5g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-5.0g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-10.0g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1560588-50mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1560588-100mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}hexanoic acid |
2171177-98-1 | 100mg |
$2963.0 | 2023-09-25 |
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid
Comprehensive Overview of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid (CAS No. 2171177-98-1)
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid (CAS No. 2171177-98-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiazole ring, and an amino acid moiety. The combination of these structural elements endows the compound with unique properties that make it a valuable tool in various biochemical and pharmaceutical applications.
The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions, allowing for the stepwise construction of complex peptides. The presence of the Fmoc group in (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid suggests its potential utility as a building block in the synthesis of peptides with specific biological activities.
The thiazole ring is another key structural feature of this compound. Thiazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The thiazole ring in (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid likely contributes to its potential therapeutic applications by enhancing its stability and bioavailability. Recent studies have shown that thiazole-containing compounds can modulate various biological pathways, making them attractive candidates for drug development.
The amino acid moiety in this compound is a hexanoic acid derivative, which is a six-carbon carboxylic acid. Amino acids are the building blocks of proteins and play crucial roles in numerous biological processes. The presence of this amino acid derivative suggests that (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid may interact with protein targets or be incorporated into larger biomolecules. This property could be leveraged to design novel therapeutic agents or probes for studying protein function.
In terms of its applications, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid has been explored in several areas of research. One notable application is in the development of inhibitors for specific enzymes or receptors. For example, recent studies have demonstrated that thiazole-containing compounds can act as potent inhibitors of proteases involved in viral replication, making them promising candidates for antiviral therapies. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in metalloenzyme inhibition studies.
Beyond its direct therapeutic applications, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid has also been utilized as a tool for chemical biology research. Its unique structure allows it to serve as a scaffold for the design of fluorescent probes or affinity tags. These probes can be used to study protein-protein interactions, cellular signaling pathways, and other dynamic processes within living cells. The ability to visualize and manipulate these processes at the molecular level is crucial for advancing our understanding of cellular biology and developing new therapeutic strategies.
The synthesis of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid involves several steps and requires careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of protected amino acids with thiazole derivatives followed by deprotection and purification steps. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.
In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid (CAS No. 2171177-98-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for a wide range of applications, from drug development to chemical biology studies. Ongoing research continues to uncover new properties and uses for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.
2171177-98-1 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)